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25-MethoxyalisolA 25-MethoxyalisolA
Brand Name: Vulcanchem
CAS No.: 155801-00-6
VCID: VC0149822
InChI: InChI=1S/C31H52O5/c1-18(16-22(33)26(35)28(4,5)36-9)19-10-14-30(7)20(19)17-21(32)25-29(6)13-12-24(34)27(2,3)23(29)11-15-31(25,30)8/h18,21-23,25-26,32-33,35H,10-17H2,1-9H3/t18-,21+,22+,23+,25+,26-,29+,30+,31+/m1/s1
SMILES: CC(CC(C(C(C)(C)OC)O)O)C1=C2CC(C3C4(CCC(=O)C(C4CCC3(C2(CC1)C)C)(C)C)C)O
Molecular Formula: C31H52O5
Molecular Weight: 504.752

25-MethoxyalisolA

CAS No.: 155801-00-6

Reference Standards

VCID: VC0149822

Molecular Formula: C31H52O5

Molecular Weight: 504.752

25-MethoxyalisolA - 155801-00-6

CAS No. 155801-00-6
Product Name 25-MethoxyalisolA
Molecular Formula C31H52O5
Molecular Weight 504.752
IUPAC Name (5R,8S,9S,10S,11S,14R)-17-[(2R,4S,5R)-4,5-dihydroxy-6-methoxy-6-methylheptan-2-yl]-11-hydroxy-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C31H52O5/c1-18(16-22(33)26(35)28(4,5)36-9)19-10-14-30(7)20(19)17-21(32)25-29(6)13-12-24(34)27(2,3)23(29)11-15-31(25,30)8/h18,21-23,25-26,32-33,35H,10-17H2,1-9H3/t18-,21+,22+,23+,25+,26-,29+,30+,31+/m1/s1
Standard InChIKey GSXGAZVWBLDJCJ-HQLNBPMCSA-N
SMILES CC(CC(C(C(C)(C)OC)O)O)C1=C2CC(C3C4(CCC(=O)C(C4CCC3(C2(CC1)C)C)(C)C)C)O
PubChem Compound 102004721
Last Modified Nov 12 2021
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